N-(3-(trifluoromethyl)phenyl)-1H-benzo[d]imidazole-2-carbothioamide

• IUPAC Name: N-[3-(trifluoromethyl)phenyl]-1H-benzimidazole-2-carbothioamide
• InChI: InChI=1S/C15H10F3N3S/c16-15(17,18)9-4-3-5-10(8-9)19-14(22)13-20-11-6-1-2-7-12(11)21-13/h1-8H,(H,19,22)(H,20,21)
• InChI Key: YDPBPJUEXQGXJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=S)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C15H10F3N3S
• Molecular Weight: 321.3 g/mol
• CAS No.: 1105245-79-1

Description

N-(3-(trifluoromethyl)phenyl)-1H-benzo[d]imidazole-2-carbothioamide is a useful research compound. Its molecular formula is C15H10F3N3S and its molecular weight is 321.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• α-Glucosidase Inhibitors : A study reported the synthesis of benzimidazole derivatives that were evaluated for α-glucosidase inhibitor activity. These compounds, including the carbothioamide group, were potent inhibitors, with IC50 values ranging from 10.49 to 158.2μM, indicating their potential in managing diabetes through the inhibition of α-glucosidase (Özil et al., 2016).

• Anti-Malarial Activity : Another research developed a series of thiosemicarbazone derivatives containing the benzimidazole moiety, synthesized through a green process. Several of these compounds exhibited good antimalarial activity in vitro, showcasing the potential of benzimidazole derivatives in anti-malarial drug development (Divatia et al., 2014).

Pharmacological Potential

• Anticonvulsant Evaluation : Benzimidazole derivatives were designed and synthesized with the aim to explore their anticonvulsant activity. Certain compounds in this series displayed potent results in maximal electroshock seizure and subcutaneous pentylenetetrazole models, suggesting the relevance of this chemical structure in the development of new anticonvulsant medications (Bhrigu et al., 2012).

Material Science Applications

• Nonlinear Optical Properties : The synthesis of benzo[d]imidazole/triazatruxene hybrid compounds was reported, with these hybrids demonstrating good solubility, excellent thermal stability, and promising electroluminescence performance. Such materials are valuable for solution-processed non-doped OLEDs, indicating the utility of benzimidazole derivatives in the development of advanced optical materials (Zhou et al., 2021).